Cas no 70517-50-9 (6H-Pyrazolo[1,2-a][1,2,4,5]tetrazine,hexahydro-2,3-dimethyl-)

• Product Name: 6H-Pyrazolo[1,2-a][1,2,4,5]tetrazine,hexahydro-2,3-dimethyl-
• CAS No: 70517-50-9
• Molecular Formula: C₇H₁₆N₄
• Molecular Weight: 156.22874
• CID: 570015
• PubChem ID: 144438

6H-Pyrazolo[1,2-a][1,2,4,5]tetrazine,hexahydro-2,3-dimethyl- Properties

Names and Identifiers

• 6H-Pyrazolo[1,2-a][1,2,4,5]tetrazine,hexahydro-2,3-dimethyl-
• 2,3-dimethyl-4,6,7,8-tetrahydro-1H-pyrazolo[1,2-a][1,2,4,5]tetrazine
• 2,3-Dimethylhexahydro-6H-pyrazolo[1,2-a][1,2,4,5]tetraazine
• 2,3-Dimethylhexahydro-6H-pyrazolo[1,2-a][1,2,4,5]tetrazine
• 6H-Pyrazolo(1,2-a)(1,2,4,5)tetrazine, hexahydro-2,3-dimethyl-
• ZXYGCFBABNUHAS-UHFFFAOYSA-
• ZXYGCFBABNUHAS-UHFFFAOYSA-N
• 6H-Pyrazolo[1,2-a][1,2,4,5]tetrazine, hexahydro-2,3-dimethyl-
• 70517-50-9
• DTXSID20220788
• InChI=1/C7H16N4/c1-8-6-10-4-3-5-11(10)7-9(8)2/h3-7H2,1-2H3
• 2,3-Dimethylhexahydro-6H-pyrazolo[1,2-a][1,2,4,5]tetraazine #

• InChIKey： ZXYGCFBABNUHAS-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H16N4/c1-8-6-10-4-3-5-11(10)7-9(8)2/h3-7H2,1-2H3
• SMILES： CN1CN2CCCN2CN1C

Computed Properties

• Exact Mass: 156.13768
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 156.137
• Heavy Atom Count: 11
• Complexity: 133
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 13Ų

Experimental Properties

• PSA: 12.96
• Refractive Index: 1.603
• Boiling Point: 223.3°C at 760 mmHg
• Flash Point: 83.3°C
• Density: 1.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Pyrazolidines